Cas no 873839-03-3 (6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine)

• Product Name: 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine
• CAS No: 873839-03-3
• MF: C₁₅H₁₈FN₅
• MW: 287.335325717926
• MDL: MFCD00245876
• CID: 1885326
• Update Time: 2025-07-02

6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-[4-(4-fluorophenyl)-1-piperazinyl]-6-methyl-
• 4-[4-(4-Fluorophenyl)piperazin-1-yl]-6-methylpyrimidin-2-amine
• 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine

• MDL： MFCD00245876
• Inchi： 1S/C15H18FN5/c1-11-10-14(19-15(17)18-11)21-8-6-20(7-9-21)13-4-2-12(16)3-5-13/h2-5,10H,6-9H2,1H3,(H2,17,18,19)
• InChI Key： YRROOFFSKFANIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(C2C=C(C)N=C(N)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine

Research Brief on 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine (CAS: 873839-03-3)

In recent years, the compound 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine (CAS: 873839-03-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological and psychiatric disorders. The presence of a fluorophenylpiperazine moiety and a methylpyrimidinylamine group suggests potential interactions with various neurotransmitter receptors, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological profile of 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine. In vitro and in vivo experiments have demonstrated its affinity for serotonin and dopamine receptors, which are critical targets for treating conditions such as schizophrenia, depression, and anxiety. The compound's ability to modulate these receptors with high selectivity and potency has been a key area of investigation, with preliminary results indicating favorable pharmacokinetic properties and low toxicity profiles.

One of the most notable advancements in the research of this compound is its potential application as a dual-acting agent. A 2023 study published in the Journal of Medicinal Chemistry revealed that 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine exhibits both antagonistic and agonistic effects on specific receptor subtypes, depending on the cellular context. This dual functionality could pave the way for novel therapeutic strategies that address the complex pathophysiology of mental health disorders. The study also highlighted the compound's ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) drug candidates.

Further research has explored the synthetic pathways and structural optimization of 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine. A team of researchers from the University of Cambridge recently reported a scalable and cost-effective synthesis method for this compound, which could facilitate its large-scale production for clinical trials. The study, published in Organic Process Research & Development, detailed the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity, addressing previous challenges in the synthesis of this complex molecule.

In addition to its neurological applications, 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine has shown promise in oncology research. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified its potential as an inhibitor of certain kinase enzymes involved in cancer cell proliferation. The compound's ability to selectively target these kinases while sparing normal cells suggests a favorable therapeutic window, although further preclinical studies are needed to validate these findings.

Despite these promising developments, challenges remain in the clinical translation of 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles require thorough investigation. Ongoing research aims to address these gaps, with several pharmaceutical companies expressing interest in advancing this compound through the drug development pipeline. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and realizing the full therapeutic potential of this molecule.

In conclusion, 6-(4-(4-Fluorophenyl)piperazinyl)-4-methylpyrimidine-2-ylamine (CAS: 873839-03-3) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and preclinical evaluation, position it as a promising candidate for addressing unmet medical needs in neurology and oncology. Future studies will undoubtedly shed more light on its mechanisms of action and therapeutic efficacy, paving the way for potential clinical applications.